2-(Tert-butylsulfanyl)pyridine-4-carboxylic acid
Overview
Description
“2-(Tert-butylsulfanyl)pyridine-4-carboxylic acid” is a chemical compound with the molecular formula C10H13NO2S and a molecular weight of 211.28 . It is also known by its IUPAC name "2-tert-butylsulfanylpyridine-4-carboxylic acid" .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C10H13NO2S/c1-10(2,3)14-8-6-7(9(12)13)4-5-11-8/h4-6H,1-3H3,(H,12,13)
. This code provides a detailed representation of the molecule’s structure, including the arrangement of atoms and the bonds between them.
Scientific Research Applications
2-(Tert-butylsulfanyl)pyridine-4-carboxylic acidne-4-carboxylic acid has a wide range of applications in scientific research. It is used as a starting material in the synthesis of various organic molecules, including pharmaceuticals, agrochemicals, and other organic compounds. It is also used as a reagent in the synthesis of heterocyclic compounds. Additionally, it has been used in the synthesis of various polymers.
Mechanism of Action
2-(Tert-butylsulfanyl)pyridine-4-carboxylic acidne-4-carboxylic acid is an organic compound that is capable of reacting with other molecules to form new compounds. The reaction occurs when the molecule reacts with a nucleophile, such as a base or an acid, and the reaction is known as nucleophilic substitution. This reaction is important in the synthesis of heterocyclic compounds and polymers.
Biochemical and Physiological Effects
2-(Tert-butylsulfanyl)pyridine-4-carboxylic acidne-4-carboxylic acid has not been studied for its biochemical and physiological effects. As such, it is unknown if this compound has any effects on the body.
Advantages and Limitations for Lab Experiments
2-(Tert-butylsulfanyl)pyridine-4-carboxylic acidne-4-carboxylic acid has several advantages and limitations when used in lab experiments. One advantage is that it is a relatively inexpensive starting material for organic synthesis. Additionally, it is a stable compound that is easy to handle and store. However, it is not as reactive as some other compounds, so it may not be suitable for some reactions.
Future Directions
For research involving 2-(Tert-butylsulfanyl)pyridine-4-carboxylic acidne-4-carboxylic acid include the development of new synthetic methods for the synthesis of heterocyclic compounds and polymers. Additionally, further research into the biochemical and physiological effects of this compound could be conducted in order to better understand its potential uses. Finally, further research into the mechanism of nucleophilic substitution could be conducted in order to develop more efficient and cost-effective methods for organic synthesis.
Safety and Hazards
properties
IUPAC Name |
2-tert-butylsulfanylpyridine-4-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2S/c1-10(2,3)14-8-6-7(9(12)13)4-5-11-8/h4-6H,1-3H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFEKRVIJJMIJBO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)SC1=NC=CC(=C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801216139 | |
Record name | 2-[(1,1-Dimethylethyl)thio]-4-pyridinecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801216139 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1019539-10-6 | |
Record name | 2-[(1,1-Dimethylethyl)thio]-4-pyridinecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1019539-10-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-[(1,1-Dimethylethyl)thio]-4-pyridinecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801216139 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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